Cas no 741187-03-1 (Benzenamine,N-ethyl-4-(5-ethyl-1,2,4-oxadiazol-3-yl)-)

• Product Name: Benzenamine,N-ethyl-4-(5-ethyl-1,2,4-oxadiazol-3-yl)-
• CAS No: 741187-03-1
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 560138
• PubChem ID: 45095262
• Update Time: 2025-04-19

Benzenamine,N-ethyl-4-(5-ethyl-1,2,4-oxadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-ethyl-4-(5-ethyl-1,2,4-oxadiazol-3-yl)-
• Benzenamine, N-ethyl-4-(5-ethyl-1,2,4-oxadiazol-3-yl)- (9CI)
• N-ethyl-4-(5-ethyl-1,2,4-oxadiazol-3-yl)aniline
• 741187-03-1
• DTXSID90667368

• Inchi： 1S/C12H15N3O/c1-3-11-14-12(15-16-11)9-5-7-10(8-6-9)13-4-2/h5-8,13H,3-4H2,1-2H3
• InChI Key： ZWEPNTKLOKSNNJ-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC(C2C=CC(=CC=2)NCC)=N1

Computed Properties

• Exact Mass: 217.122
• Monoisotopic Mass: 217.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2
• XLogP3: 3